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Compound of Interest

Compound Name: (S)-Albuterol Hydrochloride

CAS No.: 50293-91-9

Cat. No.: B588090

Get Quote

Albuterol, also known as Salbutamol, is a selective β2-adrenergic agonist widely prescribed for

the management of bronchospasm in patients with reversible obstructive airway disease such

as asthma.[1] The molecule possesses a single chiral center, existing as two enantiomers: (R)-

Albuterol and (S)-Albuterol. The therapeutic bronchodilator activity resides almost exclusively in

the (R)-enantiomer (levalbuterol).[2] The (S)-enantiomer is not only inactive as a bronchodilator

but has been associated with potential pro-inflammatory effects and may contribute to

paradoxical bronchospasm in some patients.

This critical difference in pharmacological activity underscores the necessity for rigorous

analytical methods to characterize the enantiomerically pure form of the drug. Regulatory

bodies such as the U.S. Food and Drug Administration (FDA) have established clear guidelines

emphasizing the need to characterize individual stereoisomers in drug development, making

enantioselective analysis a mandatory step.[3][4][5]

This application note provides a comprehensive guide to the spectroscopic analysis of (S)-
Albuterol Hydrochloride. While the focus is on the (S)-enantiomer, these methods are

foundational for the analysis of any albuterol species. We will delve into the core spectroscopic

techniques required for unequivocal identification, structural confirmation, quantification, and

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 17 Tech Support

https://www.benchchem.com/product/b588090#bc-rfq
https://www.drugs.com/pro/albuterol.html
https://www.ovid.com/journals/jpaba/abstract/10.1016/j.jpba.2006.11.009~solid-state-characterization-of-two-polymorphic-forms?redirectionsource=fulltextview
https://medicine.hsc.wvu.edu/media/250467/chiraldrugseparation.pdf
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.semanticscholar.org/paper/FDA%27s-policy-statement-for-the-development-of-new/607d1af7199f93335f450e6f3196f43eca6fe597
https://www.benchchem.com/product/b588090/docs?utm_src=pdf-body#introduction-the-rationale-for-stereospecific-analysis
https://www.benchchem.com/product/b588090/docs?utm_src=pdf-body#introduction-the-rationale-for-stereospecific-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588090?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


the critical determination of enantiomeric purity. The protocols herein are designed for

researchers, quality control analysts, and drug development professionals, providing not just

procedural steps but also the underlying scientific rationale to ensure robust and reliable

results.

Structural Elucidation by Nuclear Magnetic
Resonance (NMR) Spectroscopy
Principle of the Technique: Nuclear Magnetic Resonance (NMR) spectroscopy is an

unparalleled technique for the definitive structural elucidation of organic molecules. It probes

the magnetic properties of atomic nuclei (primarily ¹H and ¹³C), providing detailed information

about the chemical environment, connectivity, and stereochemistry of atoms within a molecule.

For (S)-Albuterol Hydrochloride, NMR serves as a primary method for confirming its covalent

structure and ensuring the absence of structural isomers or process-related impurities.

Protocol for ¹H and ¹³C NMR Analysis:

Sample Preparation: Accurately weigh 5-10 mg of the (S)-Albuterol Hydrochloride
reference standard or test sample. Dissolve the sample in approximately 0.7 mL of a suitable

deuterated solvent, such as Deuterium Oxide (D₂O) or DMSO-d₆, in a clean NMR tube. D₂O

is often preferred for its ability to exchange with labile protons (e.g., -OH, -NH), which can

simplify the spectrum.

Instrument Setup: The analysis should be performed on a high-resolution NMR spectrometer

(e.g., 400 MHz or higher).[6] The instrument should be properly tuned and shimmed to

ensure optimal resolution and line shape.

Data Acquisition:

Acquire a standard one-dimensional ¹H NMR spectrum. Key parameters include a 30-45°

pulse angle, a relaxation delay of at least 2 seconds, and a sufficient number of scans

(e.g., 16 or 32) to achieve an adequate signal-to-noise ratio.

Acquire a ¹³C NMR spectrum using a proton-decoupled pulse sequence. A larger number

of scans will be required due to the lower natural abundance and sensitivity of the ¹³C

nucleus.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 17 Tech Support

https://www.benchchem.com/product/b588090/docs?utm_src=pdf-body#introduction-the-rationale-for-stereospecific-analysis
https://www.benchchem.com/product/b588090/docs?utm_src=pdf-body#introduction-the-rationale-for-stereospecific-analysis
https://www.mdpi.com/1420-3049/31/2/252
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588090?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Processing: Process the acquired Free Induction Decay (FID) by applying a suitable

window function (e.g., exponential multiplication) followed by a Fourier Transform. Phase

and baseline correct the resulting spectrum and calibrate it using the residual solvent peak

as an internal reference (e.g., HDO at ~4.79 ppm in D₂O).

Data Interpretation: The chemical shifts and coupling patterns in the ¹H NMR spectrum, along

with the chemical shifts in the ¹³C spectrum, provide a unique fingerprint of the albuterol

molecule.

Table 1: Representative ¹H and ¹³C NMR Chemical Shifts for Albuterol (Note: Shifts are

approximate and can vary based on solvent and pH. Data is compiled from typical spectra.)[7]
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Atom Assignment
¹H Chemical Shift (δ,

ppm)

¹³C Chemical Shift

(δ, ppm)
Notes

tert-Butyl (CH₃)₃ ~1.3 ~27.0

A sharp singlet in ¹H

NMR integrating to 9

protons.

tert-Butyl (C) N/A ~57.0 Quaternary carbon.

-CH₂-N ~3.1 - 3.3 ~50.0

Methylene protons

adjacent to the

nitrogen.

-CH(OH)- ~4.9 - 5.1 ~68.0
Methine proton at the

chiral center.

Ar-CH₂OH ~4.6 ~63.0

Methylene protons of

the hydroxymethyl

group.

Aromatic H (Position

2)
~7.4 ~129.0

Aromatic proton

adjacent to the -

CH(OH) group.

Aromatic H (Position

5)
~6.9 ~116.0

Aromatic proton ortho

to the phenolic -OH.

Aromatic H (Position

6)
~6.8 ~125.0

Aromatic proton meta

to the phenolic -OH.

Aromatic C

(Substituted)
N/A ~125-156

Quaternary aromatic

carbons.

Causality and Trustworthiness: The protocol is self-validating through the consistency of the

observed data. The integration of the ¹H signals must correspond to the number of protons in

the molecule (e.g., the 9H singlet for the tert-butyl group). The chemical shifts and splitting

patterns must align with the known structure. Any significant deviation would immediately

indicate a structural modification or the presence of a major impurity.

Diagram of NMR Analysis Workflow:
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Diagram 1: General workflow for NMR structural analysis.

Functional Group Identification by Infrared (IR)
Spectroscopy
Principle of the Technique: Infrared (IR) spectroscopy measures the absorption of infrared

radiation by a molecule, which causes vibrations of its chemical bonds (e.g., stretching,

bending). Since different functional groups vibrate at characteristic frequencies, an IR spectrum

provides a distinct "fingerprint" of the molecule. It is a rapid and reliable method for identity

confirmation and is a required test in many pharmacopeias, including the United States

Pharmacopeia (USP).[8][9]

Protocol for FT-IR Analysis (ATR Method):

Instrument Background: Ensure the Attenuated Total Reflectance (ATR) crystal (typically

diamond or germanium) is clean. Collect a background spectrum of the empty ATR stage.

This is crucial to subtract the spectral contributions of atmospheric CO₂ and H₂O.

Sample Application: Place a small amount (1-2 mg) of the (S)-Albuterol Hydrochloride
powder directly onto the ATR crystal, ensuring complete coverage of the sampling area.

Data Acquisition: Apply pressure using the instrument's anvil to ensure good contact

between the sample and the crystal. Acquire the spectrum, typically by co-adding 16 to 32

scans over a range of 4000–400 cm⁻¹ with a resolution of 4 cm⁻¹.
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Data Processing: The resulting spectrum is automatically ratioed against the background.

Compare the obtained spectrum with a reference spectrum of a known standard.

Data Interpretation: The IR spectrum of Albuterol Hydrochloride will exhibit characteristic

absorption bands corresponding to its various functional groups.

Table 2: Key IR Absorption Bands for Albuterol Hydrochloride[10][11][12]

Wavenumber (cm⁻¹) Vibration Type Functional Group

3400 - 3100 (broad) O-H Stretch
Phenolic and Alcoholic

Hydroxyls

3000 - 2850 C-H Stretch Aliphatic (e.g., tert-butyl)

~2800 - 2400 (broad) N-H Stretch
Secondary Ammonium Salt (-

NH₂⁺-)

~1610, 1500, 1450 C=C Stretch Aromatic Ring

~1250 C-O Stretch Phenolic C-O

~1030 C-O Stretch Alcoholic C-O

Causality and Trustworthiness: This protocol is validated by direct comparison. According to

USP monograph standards for Albuterol, the IR absorption spectrum of the sample should

exhibit maxima only at the same wavelengths as that of a USP Albuterol Reference Standard.

[8][13] The presence of all characteristic peaks and the overall pattern matching confirms the

material's identity and the integrity of its functional groups.

Diagram of FT-IR Analysis Workflow:
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Diagram 2: Workflow for identity confirmation via FT-IR.

Quantification by UV-Visible (UV-Vis) Spectroscopy
Principle of the Technique: UV-Vis spectroscopy measures the absorption of ultraviolet or

visible light by a molecule. The substituted benzene ring in Albuterol acts as a chromophore,

absorbing UV light at a characteristic wavelength. According to the Beer-Lambert Law, the

absorbance of a solution is directly proportional to the concentration of the analyte, making this

a simple and robust method for quantification.

Protocol for Quantitative Analysis:

Solvent Selection: A common and official medium for Albuterol analysis is 0.1 N Hydrochloric

Acid (HCl).[9][14]

Preparation of Standard Stock Solution: Accurately weigh approximately 20 mg of (S)-
Albuterol Hydrochloride reference standard and transfer it to a 100 mL volumetric flask.

Dissolve and dilute to volume with 0.1 N HCl to obtain a concentration of ~200 µg/mL.

Preparation of Working Solutions & Calibration Curve: Create a series of dilutions from the

stock solution to cover a linear range (e.g., 5-30 µg/mL).[14][15]

Determination of λmax: Scan one of the working standard solutions (e.g., 15 µg/mL) from

400 nm to 200 nm against a 0.1 N HCl blank to determine the wavelength of maximum

absorbance (λmax). For Albuterol, this is consistently found at approximately 276 nm.[14][16]

[17]
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Sample Measurement: Prepare the test sample in 0.1 N HCl to a final concentration

expected to fall within the calibration range. Measure the absorbance of all standard and

sample solutions at λmax (276 nm).

Calculation: Plot a calibration curve of absorbance versus concentration for the standards.

Determine the concentration of the test sample using the linear regression equation derived

from the curve.

Data Interpretation: The primary data points are the λmax and the linear regression from the

calibration curve.

Table 3: Typical UV-Vis Spectroscopic Parameters for Albuterol

Parameter Value Reference

Solvent 0.1 N Hydrochloric Acid [9][14]

λmax ~276 nm [14][16][17]

Linearity Range Typically 10-120 µg/mL [14][15][18]

Correlation Coefficient (r²) > 0.999 Expected for a valid method

Causality and Trustworthiness: The validity of this method rests on the Beer-Lambert Law. The

protocol establishes its own trustworthiness through the generation of a linear calibration curve

with a high correlation coefficient (r² > 0.999), demonstrating a direct and predictable

relationship between absorbance and concentration. The method's precision and accuracy can

be further validated as per ICH guidelines.[19]

Diagram of UV-Vis Quantitative Analysis Workflow:
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Diagram 3: Workflow for quantification of Albuterol by UV-Vis Spectroscopy.
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Molecular Weight and Fragmentation by Mass
Spectrometry (MS)
Principle of the Technique: Mass spectrometry is a powerful analytical technique that measures

the mass-to-charge ratio (m/z) of ionized molecules. It provides the molecular weight of the

analyte with high precision and accuracy. Furthermore, fragmentation patterns generated within

the mass spectrometer offer structural information that can be used to confirm the identity of

the compound. For (S)-Albuterol, MS is essential for confirming its molecular formula and

providing orthogonal identity confirmation.

Protocol for LC-MS Analysis:

Sample Preparation: Prepare a dilute solution of (S)-Albuterol Hydrochloride (e.g., 1-10

µg/mL) in a suitable solvent compatible with liquid chromatography and electrospray

ionization (ESI), such as a mixture of methanol and water with 0.1% formic acid.

Chromatography (Optional but Recommended): Introduce the sample via an HPLC system

to separate the analyte from any excipients or impurities before it enters the mass

spectrometer. A simple reversed-phase C18 column can be used for this purpose.[20]

Ionization: Use a soft ionization technique like Electrospray Ionization (ESI) in positive ion

mode. ESI is ideal for polar molecules like Albuterol, as it typically generates the protonated

molecular ion [M+H]⁺ with minimal fragmentation.

Mass Analysis:

Full Scan Mode: Acquire a full scan mass spectrum to identify the m/z of the parent ion.

The molecular weight of Albuterol free base (C₁₃H₂₁NO₃) is 239.32 g/mol . Therefore, the

protonated molecule [M+H]⁺ should be observed at m/z 240.

Tandem MS (MS/MS): For further structural confirmation, select the parent ion (m/z 240)

and subject it to collision-induced dissociation (CID). This will generate characteristic

fragment ions.

Data Interpretation: The key is to identify the correct parent ion and plausible fragment ions.

Table 4: Expected Mass Spectrometry Data for Albuterol
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Ion m/z (Expected) Description

[M+H]⁺ 240.16
Protonated molecule of

Albuterol free base.[21]

Fragment 1 184.1
Loss of isobutylene [C₄H₈]

from the tert-butyl group.

Fragment 2 166.1
Subsequent loss of water

[H₂O].

Fragment 3 148.1
Further loss of water or

rearrangement fragments.

Causality and Trustworthiness: The detection of the ion at m/z 240.16 (using high-resolution

MS) confirms the elemental composition of C₁₃H₂₂NO₃⁺. The fragmentation pattern serves as a

secondary fingerprint. This multi-faceted data provides extremely high confidence in the identity

of the analyte. The protocol is self-validating; if the observed mass does not match the

theoretical mass within a few parts-per-million (ppm) on a high-resolution instrument, the

compound is not what it is presumed to be.

Diagram of LC-MS Identity Confirmation Workflow:
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Diagram 4: Logical flow for identity confirmation using LC-MS/MS.

Enantiomeric Purity by Chiral High-Performance
Liquid Chromatography (HPLC)
Principle of the Technique: Enantiomers have identical physical and spectroscopic properties in

an achiral environment. Therefore, techniques like NMR, IR, and standard UV-Vis cannot
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differentiate between (S)-Albuterol and (R)-Albuterol. To separate them, a chiral environment is

required. Chiral HPLC utilizes a Chiral Stationary Phase (CSP) that interacts diastereomerically

with the enantiomers, causing them to travel through the column at different rates and thus be

separated. This is the most critical analysis for an enantiopure drug.

Protocol for Chiral HPLC Analysis:

Column Selection: The choice of CSP is paramount. For Albuterol enantiomers, macrocyclic

glycopeptide phases, such as those based on teicoplanin, have proven to be highly effective.

[22][23][24]

Mobile Phase Preparation: A polar organic mobile phase is typically used. An example

composition is Methanol/Acetonitrile/Glacial Acetic Acid/Diethylamine (40:60:0.3:0.2, v/v/v/v).

[23][24] The acidic and basic additives are crucial for improving peak shape and resolution

by interacting with the analyte and the stationary phase.

Sample Preparation: Dissolve the (S)-Albuterol Hydrochloride sample in the mobile phase

to a suitable concentration (e.g., 10-50 µg/mL).

System Suitability: Before analyzing samples, inject a solution containing the racemate (a

50:50 mixture of R- and S-Albuterol). The system is suitable for use only if the

chromatographic separation is adequate.

Resolution (Rs): The resolution between the two enantiomer peaks must be greater than

1.5 to ensure baseline separation.

Analysis and Detection: Inject the prepared sample solution. Monitor the column eluent using

a UV detector at 230 nm or 276 nm, or a fluorescence detector for higher sensitivity

(Excitation: 230 nm, Emission: 310 nm).[23][24] For unequivocal peak identification, a mass

spectrometer can be used as the detector (LC-MS).[22][25]

Calculation of Enantiomeric Purity: Identify the peaks corresponding to the (S)- and (R)-

enantiomers based on their retention times (determined from injecting a pure standard of

one enantiomer, if available, or by historical data). Calculate the percentage of the undesired

(R)-enantiomer and the enantiomeric excess (% ee) of the (S)-enantiomer.

% (R)-enantiomer = [Area(R) / (Area(R) + Area(S))] x 100
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% ee = [ (Area(S) - Area(R)) / (Area(S) + Area(R)) ] x 100

Data Interpretation: The key output is the chromatogram showing two separated peaks for the

racemate and, ideally, only one major peak for the enantiopure sample with a very small or

non-existent peak for the counter-enantiomer.

Table 5: Typical Chiral HPLC System Suitability Parameters

Parameter Acceptance Criterion Rationale

Resolution (Rs) > 1.5

Ensures accurate integration

of each enantiomeric peak

without overlap.

Tailing Factor < 2.0

Indicates good peak shape,

which is necessary for

accurate quantification.

Reproducibility (%RSD)
< 2.0% for 5 replicate

injections

Demonstrates the precision

and stability of the analytical

system.

Causality and Trustworthiness: The protocol's integrity is established by the system suitability

test. By first demonstrating that the method can separate the enantiomers (using a racemic

mixture), the subsequent analysis of the (S)-Albuterol sample becomes a valid test for its

enantiomeric purity. This self-validating step is a cornerstone of good laboratory practice and is

required by regulatory agencies.[4]

Diagram of Chiral HPLC Analysis Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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